Cas no 126230-70-4 (5-Pyrimidinemethanol, alpha,alpha-dimethyl- (9CI))
126230-70-4 structure
Product Name:5-Pyrimidinemethanol, alpha,alpha-dimethyl- (9CI)
CAS No:126230-70-4
MF:C7H10N2O
MW:138.167101383209
CID:1021764
PubChem ID:14434909
Update Time:2025-04-20
5-Pyrimidinemethanol, alpha,alpha-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinemethanol, alpha,alpha-dimethyl- (9CI)
- SCHEMBL25072259
- 126230-70-4
- AKOS011781302
- 2-(pyrimidin-5-yl)propan-2-ol
-
- Inchi: 1S/C7H10N2O/c1-7(2,10)6-3-8-5-9-4-6/h3-5,10H,1-2H3
- InChI Key: OTTNMYLFYRNEIK-UHFFFAOYSA-N
- SMILES: OC(C)(C)C1=CN=CN=C1
Computed Properties
- Exact Mass: 138.0794
- Monoisotopic Mass: 138.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 46Ų
Experimental Properties
- PSA: 46.01
5-Pyrimidinemethanol, alpha,alpha-dimethyl- (9CI) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
126230-70-4 (5-Pyrimidinemethanol, alpha,alpha-dimethyl- (9CI)) Related Products
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